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Compound of Interest

Compound Name: ML-10

Cat. No.: B609117 Get Quote

For laboratory personnel, including researchers, scientists, and drug development

professionals, the proper handling and disposal of chemical waste is a critical component of

ensuring a safe and compliant work environment. This document provides essential, immediate

safety and logistical information for the proper disposal of ML-10, a substance identified as a

hazardous oxidizing solid. Adherence to these procedures is vital to mitigate risks to both

personnel and the environment.

Immediate Safety and Hazard Information
ML-10 is classified as a hazardous chemical with the following primary concerns[1]:

Acute Toxicity: Harmful if swallowed or inhaled.

Corrosivity: Causes severe skin burns and eye damage.

Sensitization: May cause an allergic skin reaction.

Oxidizing Properties: May cause fire or explosion as a strong oxidizer.

Environmental Hazard: Very toxic to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE) is mandatory when handling ML-10. This includes

appropriate protective eyeglasses or chemical safety goggles, chemical-resistant gloves, and

protective clothing to prevent skin exposure[2]. In case of dust generation, a NIOSH/MSHA

approved respirator should be used[2].
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Quantitative Hazard Data Summary
Hazard Classification Category Description

Acute toxicity - Oral Category 4 Harmful if swallowed[1].

Acute toxicity - Inhalation

(Dusts/Mists)
Category 4 Harmful if inhaled[1].

Skin corrosion/irritation Category 1 Sub-category B
Causes severe skin burns and

eye damage.

Serious eye damage/eye

irritation
Category 1 Causes severe eye damage.

Skin sensitization Category 1
May cause an allergic skin

reaction.

Oxidizing solids Category 1
May cause fire or explosion;

strong oxidizer.

Aquatic Hazard (Acute) Category 1 Very toxic to aquatic life.

Aquatic Hazard (Chronic) Category 1
Very toxic to aquatic life with

long lasting effects.

Step-by-Step Disposal Protocol for ML-10
The following protocol outlines the required steps for the safe disposal of ML-10 waste. This

procedure is designed to be followed sequentially to ensure safety and regulatory compliance.

1. Waste Segregation and Collection:

Do not mix ML-10 waste with other waste streams, especially combustible materials, strong

acids, or strong alkalies. Incompatible materials can lead to hazardous reactions.

Collect all solid ML-10 waste, including contaminated personal protective equipment (PPE)

and spill cleanup materials, in a designated, properly labeled, and compatible waste

container.
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For spills, vacuum or sweep up the material and place it into a suitable disposal container,

avoiding the generation of dust. Ensure adequate ventilation.

2. Container Management:

Use only appropriate containers for the storage of ML-10 waste. The container must be

securely closed when not in use.

The container must be clearly labeled as "Hazardous Waste" and include the name "ML-10"

and a description of its hazards (e.g., Oxidizer, Corrosive, Toxic).

Store the waste container in a designated Satellite Accumulation Area (SAA) within the

laboratory. This area should be away from heat, sparks, or open flames.

3. Disposal Procedure:

Under no circumstances should ML-10 be disposed of down the drain or in the regular trash.

It is very toxic to aquatic life and must be kept out of drains, sewers, streams, or other bodies

of water.

The disposal of ML-10 and its container must be handled by an approved waste disposal

plant.

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

the pickup and disposal of the hazardous waste container.

Complete and submit any required hazardous waste disposal forms as per your institution's

protocol.

4. Empty Container Disposal:

Empty containers that held ML-10 must be managed as hazardous waste and given to EHS

for disposal. Do not attempt to triple rinse these containers, as the rinsate would also be

considered hazardous waste.

Disposal Workflow Diagram
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The following diagram illustrates the logical flow of the ML-10 disposal procedure, from waste

generation to final disposal.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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